An In-depth Technical Guide to the Photophysical Properties of Sulforhodamine 101 DHPE
An In-depth Technical Guide to the Photophysical Properties of Sulforhodamine 101 DHPE
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the core photophysical properties of Sulforhodamine 101 DHPE (N-(Sulforhodamine 101 sulfonyl)-1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine), a fluorescent phospholipid probe. This document details its key spectral characteristics, provides methodologies for experimental determination of these properties, and illustrates relevant workflows and relationships through diagrams.
Sulforhodamine 101 DHPE is synthesized by conjugating the red fluorescent dye Sulforhodamine 101 with the phospholipid 1,2-dihexadecanoyl-sn-glycero-3-phosphoethanolamine (DHPE).[1] This structure allows it to readily integrate into phospholipid bilayers, making it a valuable tool for imaging solid-supported lipid bilayers, detecting protein-ligand binding, and monitoring the colocalization of lipid probes in liposomes through resonance energy transfer (RET).[1] It is also known by the alternative names Texas Red DHPE or TR-DHPE.[2]
Core Photophysical Properties
The photophysical parameters of Sulforhodamine 101 DHPE are crucial for its application in fluorescence-based assays and imaging. The following tables summarize the key quantitative data for the probe and its parent fluorophore, Sulforhodamine 101.
Table 1: Photophysical Properties of Sulforhodamine 101 DHPE
| Property | Value | Solvent |
| Excitation Maximum (λex) | 583 nm | Methanol (CH₃OH) |
| 586 nm | Not Specified | |
| Emission Maximum (λem) | 615 nm | Methanol (CH₃OH) |
| 605 nm | Not Specified | |
| Molar Extinction Coefficient (ε) | 116,000 M⁻¹cm⁻¹ | Methanol (CH₃OH) |
Data sourced from references[1][3].
Table 2: Photophysical Properties of the Parent Fluorophore, Sulforhodamine 101
| Property | Value | Solvent |
| Excitation Maximum (λex) | 576 nm | Ethanol |
| 586 nm | Not Specified | |
| Emission Maximum (λem) | 593 nm | Ethanol |
| 605 nm | Not Specified | |
| Molar Extinction Coefficient (ε) | 110,000 M⁻¹cm⁻¹ at 576 nm | Ethanol |
| 139,000 M⁻¹cm⁻¹ at 576 nm | Not Specified | |
| Fluorescence Quantum Yield (Φ) | 0.9 | Ethanol |
| 0.605 | PBS | |
| Fluorescence Lifetime (τ) | 4.32 ns | Ethanol |
Data sourced from references[4][5][6][7][8][9][10].
Experimental Protocols and Methodologies
The accurate determination of photophysical properties is fundamental for the reliable application of fluorescent probes. The following sections detail the methodologies for measuring the key parameters of rhodamine-based dyes like Sulforhodamine 101.
1. Absorption Spectroscopy
The measurement of the absorption spectrum is essential for determining the optimal excitation wavelength and the molar extinction coefficient.
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Instrumentation : A dual-beam UV-Visible spectrophotometer, such as a Cary 3, is typically used.[4]
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Sample Preparation : The fluorescent probe is dissolved in a suitable solvent (e.g., ethanol) in a 1 cm pathlength quartz cuvette. The concentration is adjusted to yield an absorbance value below 0.1 at the peak maximum to ensure a linear relationship between absorbance and concentration.[4]
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Data Acquisition : The absorption spectrum is recorded over a relevant wavelength range. For Sulforhodamine 101, this would typically be from 400 nm to 700 nm. Key acquisition parameters include a spectral bandwidth of 1.0 nm, a data interval of 0.25 nm, a signal averaging time of 0.133 seconds, and a scan rate of 112.5 nm/min.[4]
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Data Analysis : The wavelength of maximum absorbance (λabs or λex) is identified from the spectrum. The molar extinction coefficient (ε) is calculated using the Beer-Lambert law (A = εcl), where A is the absorbance at the peak maximum, c is the molar concentration, and l is the path length of the cuvette.
2. Fluorescence Spectroscopy
Fluorescence emission spectra provide information on the emission maximum and are used in the calculation of the quantum yield.
-
Instrumentation : A spectrofluorometer, such as a Spex FluoroMax, is employed for these measurements.[4]
-
Sample Preparation : Samples are prepared in 1 cm pathlength quartz cells with absorbance values kept below 0.1 at both the excitation and all emission wavelengths. This is critical to avoid the inner-filter effect, where the emitted fluorescence is reabsorbed by other probe molecules in the solution.[4]
-
Data Acquisition : The sample is excited at or near its absorption maximum (e.g., 550 nm for Sulforhodamine 101 in ethanol).[4] The emission is scanned across a suitable range (e.g., 560 nm to 750 nm). Typical instrument settings include excitation and emission monochromator slit widths of 1 mm (providing a spectral bandwidth of 4.25 nm), a data interval of 0.5 nm, and an integration time of 2.0 seconds per data point.[4]
-
Data Correction : The raw emission spectra must be corrected for instrumental factors. This involves subtracting dark counts and correcting for the wavelength-dependent sensitivity of the detector and monochromators.[4]
3. Fluorescence Quantum Yield Determination
The fluorescence quantum yield (Φ) represents the efficiency of the fluorescence process. It is often determined using a relative method.
-
Methodology : The quantum yield is measured by comparing the integrated fluorescence intensity of the sample to that of a well-characterized standard with a known quantum yield. For red-emitting dyes, a common standard is Quinine Sulfate in 0.1 M HClO₄ (Φ = 0.604).[11]
-
Procedure :
-
Measure the absorption spectra of both the sample and the standard at the chosen excitation wavelength.
-
Measure the corrected fluorescence emission spectra of both the sample and the standard, ensuring identical excitation wavelength and instrument geometry.
-
Calculate the relative quantum yield using the following equation[11]: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²) Where:
-
Φ is the quantum yield.
-
I is the integrated fluorescence intensity.
-
A is the absorbance at the excitation wavelength.
-
n is the refractive index of the solvent.
-
-
Alternatively, an absolute measurement can be performed using an integrating sphere system, such as a Hamamatsu C-9920.[8]
4. Fluorescence Lifetime Measurement
Fluorescence lifetime (τ) is the average time a molecule spends in the excited state before returning to the ground state.
-
Instrumentation : Time-Correlated Single Photon Counting (TCSPC) is a common and robust technique for lifetime measurements. Alternatively, pump-probe spectroscopy can be used to measure excited-state lifetimes, particularly in turbid media.[12]
-
Procedure (TCSPC) :
-
The sample is excited by a pulsed light source (e.g., a picosecond laser or a light-emitting diode).
-
The time difference between the excitation pulse and the arrival of the first emitted photon at the detector is measured repeatedly.
-
A histogram of these time differences is constructed, which represents the fluorescence decay curve.
-
The fluorescence lifetime (τ) is determined by fitting this decay curve with one or more exponential functions.
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Visualizations: Workflows and Relationships
The following diagrams illustrate key experimental workflows and conceptual relationships relevant to Sulforhodamine 101 DHPE.
Caption: Generalized workflow for photophysical characterization.
Caption: Molecular relationship of Sulforhodamine 101 DHPE.
Caption: Application workflow for astrocyte labeling.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. scbt.com [scbt.com]
- 3. interchim.fr [interchim.fr]
- 4. omlc.org [omlc.org]
- 5. biotium.com [biotium.com]
- 6. PhotochemCAD | Sulforhodamine 101 [photochemcad.com]
- 7. Sulforhodamine 101 | Neuron and Astrocyte Probes | Tocris Bioscience [tocris.com]
- 8. researchgate.net [researchgate.net]
- 9. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
- 10. Spectrum [Sulforhodamine 101] | AAT Bioquest [aatbio.com]
- 11. dreem.openfluor.org [dreem.openfluor.org]
- 12. researchgate.net [researchgate.net]
